Cas no 56346-41-9 (7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine)

7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine is a fluorinated heterocyclic compound featuring a benzoxazine core structure. Its key advantages include high chemical stability and versatility as an intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution enhances its reactivity and binding affinity, making it valuable for designing bioactive molecules. The benzoxazine scaffold contributes to its utility in medicinal chemistry, particularly in the development of CNS-targeting compounds. Its well-defined structure allows for precise modifications, enabling tailored applications in drug discovery. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes.
7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine structure
56346-41-9 structure
Product Name:7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine
CAS No:56346-41-9
MF:C8H8FNO
MW:153.153625488281
MDL:MFCD11848177
CID:945241
PubChem ID:14422953
Update Time:2025-10-29

7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

    • 7-Fluoro-3,4-dihydro-2H-benzo[1,4]oxazine
    • 7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine
    • 7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
    • fluorodihydrobenzoxazine
    • A918561
    • SCHEMBL1859632
    • AKOS005073609
    • AB64780
    • EN300-80809
    • J-519249
    • VRBQMPCMLZNPSK-UHFFFAOYSA-N
    • CS-0130060
    • 2H-1,4-Benzoxazine, 7-fluoro-3,4-dihydro-
    • DTXSID00560119
    • SY130739
    • MD-0717
    • 56346-41-9
    • MFCD11848177
    • DTXCID60510897
    • MDL: MFCD11848177
    • Inchi: 1S/C8H8FNO/c9-6-1-2-7-8(5-6)11-4-3-10-7/h1-2,5,10H,3-4H2
    • InChI Key: VRBQMPCMLZNPSK-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)OCCN2

Computed Properties

  • Exact Mass: 153.05900
  • Monoisotopic Mass: 153.058992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26000
  • LogP: 1.76800

7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine Security Information

  • HazardClass:IRRITANT

7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
054283-1g
7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine
56346-41-9 >95%
1g
5022CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
054283-500mg
7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine
56346-41-9 >95%
500mg
3266CNY 2021-05-07
Chemenu
CM361801-250mg
7-Fluoro-3,4-dihydro-2h-1,4-benzoxazine
56346-41-9 95%+
250mg
$*** 2023-05-30
Chemenu
CM361801-1g
7-Fluoro-3,4-dihydro-2h-1,4-benzoxazine
56346-41-9 95%+
1g
$*** 2023-05-30
Chemenu
CM361801-5g
7-Fluoro-3,4-dihydro-2h-1,4-benzoxazine
56346-41-9 95%+
5g
$*** 2023-05-30
TRC
F402428-50mg
7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine
56346-41-9
50mg
$ 50.00 2022-06-05
TRC
F402428-100mg
7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine
56346-41-9
100mg
$ 95.00 2022-06-05
TRC
F402428-500mg
7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine
56346-41-9
500mg
$ 295.00 2022-06-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY130739-5g
7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine
56346-41-9 ≥95%
5g
¥4650.00 2025-04-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
054283-1g
7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine
56346-41-9 >95%
1g
5022.0CNY 2021-07-13

Additional information on 7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine

7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 56346-41-9)

The compound 7-fluoro-3,4-dihydro-2H-1,4-benzoxazine, identified by the CAS registry number CAS No. 56346-41-9, is a structurally unique organic compound belonging to the class of benzoxazines. Benzoxazines are a group of heterocyclic compounds characterized by a six-membered ring containing one oxygen atom and one nitrogen atom. The presence of a fluorine atom at the 7-position in this compound introduces additional electronic and steric effects, making it a subject of interest in various chemical and pharmaceutical research areas.

Recent studies have highlighted the potential of 7-fluoro-substituted benzoxazines in drug discovery and development. The fluorine substitution at the 7-position is known to enhance the compound's lipophilicity and stability, which are crucial properties for drug candidates. Researchers have explored the synthesis of this compound through various routes, including nucleophilic aromatic substitution and cyclization reactions. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced efficiently for further studies.

In terms of biological activity, 7-fluoro-3,4-dihydro-2H-1,4-benzoxazine has shown promise in inhibiting certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, recent findings suggest that this compound may act as a modulator of kinase activity, potentially offering therapeutic benefits in treating conditions where kinase signaling plays a pivotal role. Additionally, its ability to cross the blood-brain barrier makes it a candidate for central nervous system-related applications.

The structural versatility of CAS No. 56346-41-9 allows for further functionalization to explore its pharmacokinetic properties. By modifying substituents at different positions on the benzoxazine ring, researchers can tailor the compound's solubility, bioavailability, and metabolic stability. This approach is critical for advancing preclinical studies and eventual clinical trials.

In conclusion, 7-fluoro-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 56346-41-) represents a valuable molecule in contemporary chemical research. Its unique structure and promising biological activities position it as a potential lead compound for developing novel therapeutic agents. As research continues to uncover its full potential, this compound will likely play an increasingly important role in both academic and industrial settings.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.